Cas no 168629-63-8 (Benzyl 2-bromo-5-nitrobenzoate)

• Product Name: Benzyl 2-bromo-5-nitrobenzoate
• CAS No: 168629-63-8
• MF: C₁₄H₁₀BrNO₄
• MW: 336.137503147125
• CID: 2781519
• Update Time: 2023-08-07

Benzyl 2-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-bromo-5-nitrobenzoate
• 2-bromo-5-nitrobenzoic acid benzyl ester

• Inchi： 1S/C14H10BrNO4/c15-13-7-6-11(16(18)19)8-12(13)14(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： LOTOQUPQEXKQTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1